Cas no 104-49-4 (1,4-Phenylene diisocyanate)

• Product Name: 1,4-Phenylene diisocyanate
• CAS No: 104-49-4
• MF: C₈H₄N₂O₂
• MW: 160.129561424255
• MDL: MFCD00002025
• CID: 35273
• PubChem ID: 61009
• Update Time: 2025-11-07

1,4-Phenylene diisocyanate Chemical and Physical Properties

Names and Identifiers

• 1,4-PHENYLENE DIISOCYANATE
• 3-fluoro-4-phenylhydratropic acid
• BENZENE 1,4-DIISOCYANATE
• PPDI
• P-PHENYLENE DIISOCYANATE
• 1,4-Benzenediisocyanate
• 1,4-diisocyanato-benzen
• 1,4-Diisocyanatobenzene
• 1,4-diisocyanato-Benzene
• benzene,1,4-diisocyanato-
• Isocyanic acid, p-phenylene ester
• Phenylene-1,4-diisocyanate
• p-Phenylene isocyanate
• FLURBIPROFEN USP24
• p-phenyl diisocyanate
• Para Phenylene Diisocyanate
• 1,4-Phenyldiisocyanate
• p-phenyl diisocyanate (PPDI)
• 1,4-Phenylene diisoc
• Phenylene diisocyanat
• 4,4'-phenyl isocyanate
• p-phenyleneisocyanate
• BENZENE, 1,4-DIISOCYANATO-
• 1,4-Phenylenediisocyanate
• OKE64XZR2L
• ALQLPWJFHRMHIU-UHFFFAOYSA-N
• 1,4-Phenylene diisocyanate [Diisocyanates]
• benzene-1,4-diisocyanate
• Isocyanic acid, p-phenylene ester (6CI,7CI,8CI)
• p-phenylenediisocyanate
• tran
• J-504009
• EN300-20167
• UNII-OKE64XZR2L
• 1,4-PHENYLENEBIS(ISOCYANATE)
• Benzene,4-diisocyanato-
• AS-58750
• NSC 94776
• trans-Styrilacetic acid
• NSC94776
• NCIOpen2_001342
• Q13427524
• FT-0631571
• 104-49-4
• SCHEMBL15430
• paraphenylene diisocyanate
• DTXSID3025883
• AKOS000120973
• J-800251
• 4,4'-Phenylisocyanate
• EINECS 203-207-6
• HYDROQUINONE, DIISOCYANATE
• MFCD00002025
• P1640
• NSC-94776
• NS00020462
• DTXCID705883
• DB-040547
• 1,4-Phenylene diisocyanate

• MDL： MFCD00002025
• Inchi： 1S/C8H4N2O2/c11-5-9-7-1-2-8(4-3-7)10-6-12/h1-4H
• InChI Key： ALQLPWJFHRMHIU-UHFFFAOYSA-N
• SMILES： O=C=NC1C=CC(=CC=1)N=C=O

Computed Properties

• Exact Mass: 160.02700
• Monoisotopic Mass: 160.027277
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.5
• Topological Polar Surface Area: 58.9

Experimental Properties

• Color/Form: Not determined
• Density: 1.3848 (rough estimate)
• Melting Point: 94.0 to 98.0 deg-C
• Boiling Point: 118°C/14mmHg(lit.)
• Flash Point: Degrees Fahrenheit:>235.4°F
  Degrees Celsius:>113°C
  
• Refractive Index: 1.4900 (estimate)
• Solubility: THF: soluble
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidising agents, strong alkalies, strong acids, alcohols, amines. Moisture sensitive.
• PSA: 58.86000
• LogP: 1.62120
• Sensitiveness: Sensitive to humidity and heat
• Vapor Pressure: <0.01 mmHg ( 20 °C)
• Solubility: Not determined

1,4-Phenylene diisocyanate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H302,H312,H315,H318,H332,H334
• Warning Statement： P261,P280,P305+P351+P338,P342+P311
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 20/21/22-38-41-42
• Safety Instruction： S22-S26-S36/37
• RTECS：CZ6150000
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：0-10°C
• Risk Phrases：R20/21/22; R36/37/38; R42
• Safety Term：S22;S26;S36/37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 1,4-Phenylene diisocyanate

1,4-Phenylene Diisocyanate: A Comprehensive Overview

1,4-Phenylene diisocyanate, also known as PDI and identified by the CAS number 104-49-4, is a versatile organic compound with significant applications in the chemical industry. This compound is widely recognized for its role in the synthesis of polyurethanes, which are used in various sectors including automotive, construction, and electronics. The molecular structure of 1,4-phenylene diisocyanate consists of two isocyanate groups attached to a benzene ring, making it highly reactive and suitable for forming cross-linked polymers.

The synthesis of 1,4-phenylene diisocyanate typically involves the phosgenation of the corresponding diamine. This process is well-documented in chemical literature and has been optimized over the years to ensure high yields and purity. Recent advancements in catalytic systems have further enhanced the efficiency of this reaction, reducing production costs and environmental impact. The compound's physical properties, such as its melting point and boiling point, are critical in determining its handling and storage conditions. For instance, its relatively low melting point allows it to be used in a wide range of industrial processes without requiring extreme temperature adjustments.

In terms of applications, 1,4-phenylene diisocyanate is most prominently used in the production of polyurethanes. These materials are valued for their excellent mechanical properties, thermal insulation capabilities, and resistance to environmental factors. The compound's ability to form stable cross-links with polyols has made it indispensable in the development of high-performance foams, coatings, and adhesives. Recent studies have explored the use of PDI in creating bio-based polyurethanes, which offer sustainable alternatives to traditional petroleum-based products.

The chemical reactivity of 1,4-phenylene diisocyanate is a key factor in its versatility. Its isocyanate groups readily react with hydroxyl groups in polyols to form urethane linkages. This reactivity can be modulated by adjusting reaction conditions such as temperature and catalysts. For example, the use of organometallic catalysts has been shown to significantly accelerate the polymerization process while maintaining product quality. Such innovations highlight the ongoing research efforts aimed at improving the efficiency and sustainability of polyurethane production.

Beyond polyurethanes, 1,4-phenylene diisocyanate finds applications in specialty chemicals and advanced materials. Its ability to form rigid structures makes it ideal for use in high-performance composites and electronic encapsulants. Recent research has also explored its potential in drug delivery systems, where its biocompatibility and controlled release properties are under investigation.

The environmental impact of PDI-based products has become a focal point for researchers and manufacturers alike. Efforts are being made to develop eco-friendly production methods that minimize waste and reduce energy consumption. For instance, solvent-free polymerization techniques have been proposed as a sustainable alternative to traditional processes. These developments underscore the industry's commitment to aligning with global sustainability goals while maintaining product performance.

In conclusion, 1,4-phenylene diisocyanate remains a cornerstone compound in modern chemistry due to its unique properties and wide-ranging applications. Ongoing research continues to unlock new potential uses while addressing environmental concerns associated with its production and use. As industries strive for innovation and sustainability, compounds like PDI will play a pivotal role in shaping the future of materials science.